![molecular formula C21H25N3O5S B2768616 N-(4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)propionamide CAS No. 922023-32-3](/img/structure/B2768616.png)
N-(4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)sulfamoyl)phenyl)propionamide is a useful research compound. Its molecular formula is C21H25N3O5S and its molecular weight is 431.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Studies on compounds with sulfamoyl groups and related structures have highlighted their potential in antimicrobial applications. For example, compounds with sulfamoyl moieties have been synthesized and evaluated for their antimicrobial efficacy against a range of bacterial and fungal strains, showing significant activities in some cases (Darwish, 2014). This suggests that compounds like the one could have applications in developing new antimicrobial agents, especially considering the ongoing need for novel treatments due to antibiotic resistance.
Anticancer Properties
The design and synthesis of compounds with specific structural features, including tetrahydrobenzo[b]oxazepin moieties, have been explored for their anticancer properties. For instance, compounds synthesized for targeting cancer cell lines have shown moderate to excellent anticancer activity in preliminary evaluations, indicating their potential as leads for anticancer drug development (Ravinaik et al., 2021). This area of research is of great interest due to the constant demand for more effective and less toxic cancer therapies.
Enzyme Inhibition for Therapeutic Applications
Compounds featuring sulfamoyl and related heterocyclic structures have been investigated for their ability to inhibit specific enzymes, offering therapeutic potential in treating various diseases. The inhibition of human carbonic anhydrases by sulfonamide-based compounds, for example, points to applications in treating conditions like glaucoma, epilepsy, and certain types of edema (Sapegin et al., 2018). Such studies underscore the importance of these compounds in medicinal chemistry and drug design.
Role in Resistance Mechanisms
Research into the mechanisms of resistance to drugs like trimethoprim-sulfamethoxazole has involved examining the genetic modifications in microbial pathogens. These studies not only help in understanding how resistance develops but also in designing strategies to counteract it, ensuring the continued efficacy of antimicrobial therapies (Schmitz et al., 2001).
Properties
IUPAC Name |
N-[4-[(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)sulfamoyl]phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5S/c1-5-19(25)22-14-6-9-16(10-7-14)30(27,28)23-15-8-11-18-17(12-15)24(4)20(26)21(2,3)13-29-18/h6-12,23H,5,13H2,1-4H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSZAUURYZYDPAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.